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Compound of Interest

Compound Name: Verapamil-d3

Cat. No.: B15562063 Get Quote

For laboratory professionals engaged in pharmaceutical research and development, ensuring

personal safety and maintaining a secure laboratory environment are paramount. This guide

provides essential, immediate safety and logistical information for handling Verapamil-d3, a

deuterated form of Verapamil. The following procedures and recommendations are designed to

minimize exposure risk and ensure proper disposal, fostering a culture of safety and

operational excellence.

Personal Protective Equipment (PPE) and Safe
Handling
When working with Verapamil-d3, adherence to proper personal protective equipment

protocols is mandatory to prevent accidental exposure.[1][2] The recommended PPE includes,

but is not limited to, powder-free nitrile or neoprene gloves, a disposable gown or a clean lab

coat, and eye protection such as safety glasses with side shields or goggles.[1][3] If there is a

risk of generating dust or aerosols, respiratory protection, such as a NIOSH-approved

respirator, should be used.

Key Handling Practices:

Handle Verapamil-d3 in a well-ventilated area, preferably within a chemical fume hood.

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the designated handling area.
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Wash hands thoroughly after handling the compound.

Ensure that eyewash stations and safety showers are readily accessible.

Storage and Disposal Protocols
Proper storage of Verapamil-d3 is crucial for maintaining its integrity and preventing accidental

release. It should be stored in a tightly closed container in a dry, cool, and well-ventilated place,

protected from light and moisture. Some sources recommend refrigeration (2-8°C) for long-

term storage. The storage area should be secure and accessible only to authorized personnel.

Disposal of Verapamil-d3 and any contaminated materials must be conducted in accordance

with local, state, and federal regulations. Do not dispose of the compound down the drain or in

the regular trash. It should be treated as a toxic chemical waste and disposed of through a

licensed waste disposal company. Uncleaned containers should be handled in the same

manner as the product itself.

Quantitative Safety Data Summary
For quick reference, the following table summarizes key safety information for Verapamil

Hydrochloride, the parent compound of Verapamil-d3. These values should be considered as

a guide for safe handling practices.

Parameter Value Reference

CAS Number 152-11-4 (Verapamil HCl)

Appearance Off-white solid powder

pH 4.5 - 6.5 (5% solution)

Melting Point 140 - 144 °C

UN Number 2811

Hazard Class 6.1 (Toxic)

Packing Group III
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Experimental Workflow for Safe Handling
To provide a clear, step-by-step visual guide, the following diagram illustrates the standard

operating procedure for the safe handling of Verapamil-d3 in a laboratory setting.
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Caption: Workflow for the safe handling of Verapamil-d3 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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